Cas no 828276-59-1 (Butanoic acid, 4-bromo-3-hydroxy-, 1-methylethyl ester)

• Product Name: Butanoic acid, 4-bromo-3-hydroxy-, 1-methylethyl ester
• CAS No: 828276-59-1
• MF: C₇H₁₃BrO₃
• MW: 225.080322027206
• CID: 681444
• PubChem ID: 22492795
• Update Time: 2025-04-19

Butanoic acid, 4-bromo-3-hydroxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-3-hydroxy-, 1-methylethyl ester
• propan-2-yl 4-bromo-3-hydroxybutanoate
• 828276-59-1
• isopropyl 4-bromo-3-hydroxybutanoate
• DTXSID10626154
• SCHEMBL5174591
• WUFHKFWXUZJOTL-UHFFFAOYSA-N

• Inchi： 1S/C7H13BrO3/c1-5(2)11-7(10)3-6(9)4-8/h5-6,9H,3-4H2,1-2H3
• InChI Key： WUFHKFWXUZJOTL-UHFFFAOYSA-N
• SMILES： BrCC(CC(=O)OC(C)C)O

Computed Properties

• Exact Mass: 224.00481g/mol
• Monoisotopic Mass: 224.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives